Cas no 23239-88-5 (Benzocaine hydrochloride)

Benzocaine hydrochloride is a white, crystalline powder widely used as a local anesthetic in pharmaceutical and medical applications. Its chemical structure, ethyl 4-aminobenzoate hydrochloride, ensures rapid onset of action and effective numbing properties. The compound is highly soluble in water, facilitating formulation into topical creams, gels, and sprays. Its stability under standard storage conditions and low systemic absorption make it a preferred choice for surface anesthesia in minor procedures. Benzocaine hydrochloride is also employed in dental and otolaryngological preparations due to its reliable efficacy and minimal irritation. The hydrochloride salt form enhances its compatibility with aqueous systems, ensuring consistent performance in clinical and over-the-counter products.
Benzocaine hydrochloride structure
Benzocaine hydrochloride structure
Product Name:Benzocaine hydrochloride
CAS No:23239-88-5
MF:C9H12ClNO2
MW:201.650081634521
MDL:MFCD00012999
CID:52270
PubChem ID:10214462
Update Time:2025-06-08

Benzocaine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzocaine hydrochloride
    • Benzocaine.HCl
    • ETHYL 4-AMINOBENZOATE HYDROCHLORIDE
    • BENZOCAINE HCL
    • 4-Amino-benzoesaeure-aethylester,Hydrochlorid
    • 4-amino-benzoic acid ethyl ester,hydrochloride
    • Benzoic acid,4-amino-,ethyl ester,hydrochloride
    • Ethyl p-aminobenzoate hydrochloride
    • ethyl 4-aminobenzoate,hydrochloride
    • 23239-88-5
    • DTXCID10100303
    • ethyl 4-aminobenzoate;hydrochloride
    • Benzocaine (hydrochloride)
    • DTXSID50177812
    • CCG-266593
    • 105931-72-4
    • AC-8125
    • 4-(Ethoxycarbonyl)anilinium chloride
    • AKOS015964248
    • Neutracaine
    • SCHEMBL944986
    • NSC 122792
    • Hydrochloride, Benzocaine
    • s4669
    • AS-76582
    • Benzoic acid, 4-amino-, ethyl ester, hydrochloride
    • AMBEN ETHYL ESTER HYDROCHLORIDE
    • Benzoic acid, 4-amino-, ethyl ester, hydrochloride (1:1)
    • BENZOCAINE HYDROCHLORIDE [WHO-DD]
    • FT-0638309
    • Q-200689
    • EN300-8152765
    • NSC122792
    • BENZOIC ACID, P-AMINO-, ETHYL ESTER, HYDROCHLORIDE
    • Ethyl4-aminobenzoatehydrochloride
    • CS-0030766
    • UNII-OG625Z9LEO
    • Q27285637
    • OG625Z9LEO
    • NSC-122792
    • E79058
    • SY293207
    • DB-046109
    • MFCD00012999
    • MDL： MFCD00012999
    • Inchi： 1S/C9H11NO2.ClH/c1-2-12-9(11)7-3-5-8(10)6-4-7;/h3-6H,2,10H2,1H3;1H
    • InChI Key： JAADDQHUJDUAKW-UHFFFAOYSA-N
    • SMILES： Cl.O(CC)C(C1C=CC(=CC=1)N)=O

Computed Properties

  • Exact Mass: 201.05600
  • Monoisotopic Mass: 165.078979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.286
  • Melting Point: 208ºC
  • Boiling Point: 310.7°C at 760 mmHg
  • Flash Point: 228.6°C
  • PSA: 52.32000
  • LogP: 2.82870

Benzocaine hydrochloride Security Information

  • Signal Word：Warning
  • Hazard Statement： H317
  • Warning Statement： P261-P280
  • Storage Condition：Inert atmosphere,Room Temperature(BD6785)

Benzocaine hydrochloride Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Benzocaine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
S e l l e c k ZHONG GUO
S4669-100mg
Benzocaine hydrochloride
 23239-88-5 99.46%
100mg
 ¥794.5 2023-10-18
S e l l e c k ZHONG GUO
S4669-500mg
Benzocaine hydrochloride
 23239-88-5 99.46%
500mg
 ¥2433.11 2023-10-18
TRC
B203003-100mg
Benzocaine Hydrochloride
 23239-88-5
100mg
 $ 64.00 2023-04-19
TRC
B203003-500mg
Benzocaine Hydrochloride
 23239-88-5
500mg
 $ 80.00 2023-04-19
TRC
B203003-1g
Benzocaine Hydrochloride
 23239-88-5
1g
 $ 95.00 2022-06-07
TRC
B203003-5g
Benzocaine Hydrochloride
 23239-88-5
5g
 $ 362.00 2023-04-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E872665-100mg
Ethyl 4-aminobenzoate hydrochloride, Benzocaine HCl, Ethyl p-aminobenzoate hydrochloride
 23239-88-5 99%
100mg
 ￥1,039.00 2022-01-13
DC Chemicals
DC10223-100 mg
Benzocaine hydrochloride
 23239-88-5 >98%
100mg
 $100.0 2022-03-01
DC Chemicals
DC10223-250 mg
Benzocaine hydrochloride
 23239-88-5 >98%
250mg
 $200.0 2022-03-01
DC Chemicals
DC10223-1 g
Benzocaine hydrochloride
 23239-88-5 >98%
1g
 $400.0 2022-03-01

Benzocaine hydrochloride Production Method

Benzocaine hydrochloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:23239-88-5)Benzocaine hydrochloride
Order Number:A1008336
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:07
Price ($):176.0/309.0
Email:sales@amadischem.com
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:23239-88-5)Benzocaine hydrochloride
Order Number:LE115
Stock Status:in Stock
Quantity:5KG/1KG/25KG/100KG
Purity:99% HPLC
Pricing Information Last Updated:Thursday, 14 August 2025 14:44
Price ($):negotiated
Email:617971708@qq.com

Benzocaine hydrochloride Related Literature

Related Categories

23239-88-5 (Benzocaine hydrochloride) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:23239-88-5)Benzocaine hydrochloride
A1008336
Purity:99%/99%
Quantity:500g/1kg
Price ($):176.0/309.0
Email
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
(CAS:23239-88-5)Benzocaine hydrochloride
LE115
Purity:99% HPLC
Quantity:5KG/1KG/25KG/100KG
Price ($):Inquiry
Email